Cas no 136633-62-0 (2-cyano-3-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(pyridin-3-yl)prop-2-enamide
• CAS No: 136633-62-0
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 6357544
• PubChem ID: 720203
• Update Time: 2025-10-22

2-cyano-3-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(pyridin-3-yl)prop-2-enamide
• EN300-3050357
• Z44298543
• 136633-62-0
• AKOS000528377

• Inchi： 1S/C9H7N3O/c10-5-8(9(11)13)4-7-2-1-3-12-6-7/h1-4,6H,(H2,11,13)/b8-4-
• InChI Key： HBHVANPHMSEPFC-YWEYNIOJSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-cyano-3-(pyridin-3-yl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-(pyridin-3-yl)prop-2-enamide (CAS No. 136633-62-0)

2-cyano-3-(pyridin-3-yl)prop-2-enamide (CAS No. 136633-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its cyano and pyridine functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Its unique structure enables interactions with various biological targets, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-cyano-3-(pyridin-3-yl)prop-2-enamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its potential in addressing drug-resistant infections, a pressing global health challenge. The compound's electron-withdrawing cyano group enhances its reactivity, facilitating the design of novel therapeutic agents.

From a synthetic chemistry perspective, CAS No. 136633-62-0 is often utilized in Michael addition reactions and cyclization processes. Its conjugated system allows for efficient photo-induced transformations, which are valuable in green chemistry initiatives. This aligns with the growing emphasis on sustainable synthesis methods, a hot topic in both academic and industrial settings.

The compound's pyridine moiety also contributes to its metal-chelating properties, making it relevant in catalysis and coordination chemistry. Recent studies explore its use in luminescent materials for OLEDs (Organic Light-Emitting Diodes), addressing the demand for energy-efficient display technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of 2-cyano-3-(pyridin-3-yl)prop-2-enamide typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm its high purity, which is critical for structure-activity relationship (SAR) studies. The compound's logP value and solubility profile are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) research, reflecting industry focus on bioavailability optimization.

In agrochemical applications, derivatives of CAS No. 136633-62-0 have shown promise as plant growth regulators. With increasing global concerns about food security, such compounds are being investigated for their ability to enhance crop yields under climate stress conditions. This ties into broader discussions about sustainable agriculture and precision farming technologies.

Safety assessments indicate that proper handling of 2-cyano-3-(pyridin-3-yl)prop-2-enamide requires standard laboratory precautions. While not classified as hazardous under normal conditions, its nitrile group warrants attention during large-scale operations. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, aligning with REACH compliance standards.

The commercial availability of 136633-62-0 through specialty chemical suppliers has expanded in response to research demand. Procurement trends show increased interest from biotech startups and academic institutions, particularly those working on fragment-based drug design. Custom synthesis services now frequently include this compound in their building block libraries.

Future research directions for 2-cyano-3-(pyridin-3-yl)prop-2-enamide may explore its covalent inhibitor potential or applications in proteolysis-targeting chimeras (PROTACs). These cutting-edge therapeutic modalities represent some of the most searched topics in medicinal chemistry forums today. The compound's structural flexibility positions it well for such innovative applications.

In summary, CAS No. 136633-62-0 exemplifies how targeted molecular design can address multiple contemporary scientific challenges. From next-generation therapeutics to smart materials, its utility spans diverse fields while adhering to green chemistry principles. As research continues to uncover new applications, this compound will likely remain a valuable tool for scientific innovation.